Cas no 899987-32-7 (8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1,3,5-trihydro-4-imidaz olino[1,2-h]purine-2,4-dione
- 899987-32-7
- F3124-0065
- 6-(2,4-dimethylphenyl)-4,7-dimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione
- 8-(2,4-dimethylphenyl)-3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- AKOS001407311
- Z246669890
- UPCMLD0ENAT5869998:001
- 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
-
- Inchi: 1S/C21H25N5O2/c1-12(2)10-25-19(27)17-18(23(6)21(25)28)22-20-24(17)11-15(5)26(20)16-8-7-13(3)9-14(16)4/h7-9,11-12H,10H2,1-6H3
- InChI Key: UZBIYRNTCROIGX-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C3N(C4C=CC(C)=CC=4C)C(C)=CN23)N(C)C(N1CC(C)C)=O
Computed Properties
- Exact Mass: 379.20082506g/mol
- Monoisotopic Mass: 379.20082506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 62.8Ų
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3124-0065-2μmol |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-5μmol |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-10μmol |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-20μmol |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-1mg |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-2mg |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-3mg |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-4mg |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-5mg |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3124-0065-10mg |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
899987-32-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Chemical Profile of 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 899987-32-7)
The compound 8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 899987-32-7) represents a novel heterocyclic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the imidazopyrimidine class of scaffolds, which have garnered considerable attention due to their diverse biological activities and structural versatility. The presence of multiple substituents such as 2,4-dimethylphenyl, 1,7-dimethyl, and 3-(2-methylpropyl) introduces unique electronic and steric properties that make this molecule a promising candidate for further investigation.
Recent advancements in medicinal chemistry have highlighted the importance of imidazopyrimidine derivatives in the development of drugs targeting various therapeutic areas. The structural framework of this compound allows for interactions with multiple biological targets, including enzymes and receptors involved in metabolic pathways. Studies have demonstrated that modifications at the 1H,2H,3H,4H,8H-imidazo1,2-gpurine core can significantly influence its pharmacokinetic and pharmacodynamic profiles. This has spurred interest in synthesizing analogs with optimized properties for drug discovery.
In particular, the dimethyl and methylpropyl substituents contribute to the compound's lipophilicity and solubility characteristics. These properties are critical for determining its bioavailability and efficacy in vivo. Researchers have been exploring how these substituents can be fine-tuned to enhance binding affinity to specific biological targets while minimizing off-target effects. Such efforts are essential for developing safe and effective therapeutic agents.
The imidazopyrimidine scaffold is known for its role in inhibiting various kinases and enzymes implicated in cancer and inflammatory diseases. The compound under discussion has shown promise in preclinical studies as a potential inhibitor of enzymes such as Janus kinases (JAKs) and tyrosine kinases. These kinases are aberrantly activated in many diseases, making them attractive therapeutic targets. The structural features of this molecule facilitate its interaction with the active sites of these enzymes, leading to inhibition of their activity.
Moreover, the 2-methylpropyl group at the 3-position introduces steric hindrance that can modulate binding interactions. This feature is particularly important in designing molecules that exhibit high selectivity for their intended targets. Selectivity is a key factor in minimizing side effects associated with drug therapy. By carefully optimizing the substitution pattern on the imidazopyrimidine core, researchers aim to develop compounds that are both potent and selective.
Recent computational studies have employed molecular modeling techniques to predict the binding modes of this compound with target proteins. These studies have provided valuable insights into how different substituents influence its interactions with biological macromolecules. For instance, the dimethylphenyl group has been found to play a crucial role in stabilizing the compound's binding affinity through hydrophobic interactions and π-stacking effects. Such findings guide synthetic efforts toward improving potency and selectivity.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various substituents efficiently. Techniques such as cross-coupling reactions and transition metal catalysis have been particularly useful in constructing the complex heterocyclic framework. The development of scalable synthetic routes is essential for advancing this compound into clinical trials.
Pharmacokinetic studies have begun to evaluate the absorption, distribution, metabolism, excretion (ADME) properties of this molecule. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability under physiological conditions. These findings are encouraging for further development as a potential drug candidate. Additionally, toxicological assessments are underway to assess its safety profile before moving into human trials.
The potential applications of this compound extend beyond oncology to include inflammatory diseases and infectious disorders. The ability of imidazopyrimidine derivatives to modulate enzyme activity makes them versatile tools for drug discovery. Researchers are exploring ways to leverage this structural scaffold for developing treatments against a wide range of diseases.
In conclusion,8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 899987-32-7) is a structurally complex yet promising molecule with significant therapeutic potential. Its unique substitution pattern and interaction capabilities make it an attractive candidate for further research in medicinal chemistry. Continued investigation into its biological activities and pharmacokinetic properties will be crucial in determining its suitability as a lead compound for drug development.
899987-32-7 (8-(2,4-dimethylphenyl)-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)